Cas no 89139-90-2 (1,3-Benzodioxole, 5-decyl-)

1,3-Benzodioxole, 5-decyl- structure
1,3-Benzodioxole, 5-decyl- structure
Product Name:1,3-Benzodioxole, 5-decyl-
CAS No:89139-90-2
MF:C17H26O2
MW:262.387145519257
CID:610829
PubChem ID:16122269
Update Time:2025-04-19

1,3-Benzodioxole, 5-decyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-decyl-
    • 5-decyl-1,3-benzodioxole
    • 5-DECYL-2H-1,3-BENZODIOXOLE
    • DTXSID40583089
    • 89139-90-2
    • Inchi: 1S/C17H26O2/c1-2-3-4-5-6-7-8-9-10-15-11-12-16-17(13-15)19-14-18-16/h11-13H,2-10,14H2,1H3
    • InChI Key: NZPVJNJHHDLBCQ-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CCCCCCCCCC

Computed Properties

  • Exact Mass: 262.193280068g/mol
  • Monoisotopic Mass: 262.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 18.5Ų
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